Cas no 1226067-85-1 (Benzoxazole, 7-bromo-5-fluoro-2-methyl-)

• Product Name: Benzoxazole, 7-bromo-5-fluoro-2-methyl-
• CAS No: 1226067-85-1
• MF: C₈H₅BrFNO
• MW: 230.033804655075
• CID: 4563667
• Update Time: 2025-11-02

Benzoxazole, 7-bromo-5-fluoro-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzoxazole, 7-bromo-5-fluoro-2-methyl-

• Inchi： 1S/C8H5BrFNO/c1-4-11-7-3-5(10)2-6(9)8(7)12-4/h2-3H,1H3
• InChI Key： OOBQIDJIAQVKLC-UHFFFAOYSA-N
• SMILES： O1C2=C(Br)C=C(F)C=C2N=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on Benzoxazole, 7-bromo-5-fluoro-2-methyl-

Comprehensive Guide to Benzoxazole, 7-bromo-5-fluoro-2-methyl- (CAS No. 1226067-85-1): Properties, Applications, and Market Insights

Benzoxazole, 7-bromo-5-fluoro-2-methyl- (CAS No. 1226067-85-1) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and material science research. This benzoxazole derivative features a unique molecular structure with bromo and fluoro substituents, making it a valuable intermediate for drug discovery and advanced material development. With the increasing demand for fluorinated compounds in medicinal chemistry, this particular 7-bromo-5-fluoro benzoxazole variant stands out for its potential in creating novel therapeutic agents.

The molecular formula of 7-bromo-5-fluoro-2-methylbenzoxazole is C₈H₅BrFNO, with a molecular weight of 230.04 g/mol. Its structural features include a benzoxazole core modified with electron-withdrawing groups at strategic positions, which significantly influences its chemical reactivity and physical properties. Researchers particularly value this compound for its enhanced stability compared to non-fluorinated analogs, a characteristic that aligns with current trends in developing metabolically stable drug candidates.

In pharmaceutical applications, Benzoxazole, 7-bromo-5-fluoro-2-methyl- serves as a crucial building block for kinase inhibitors and GPCR modulators, addressing the growing need for targeted therapies in oncology and CNS disorders. The presence of both bromine and fluorine atoms allows for versatile cross-coupling reactions, making it ideal for structure-activity relationship (SAR) studies. Recent publications highlight its use in developing next-generation antiviral compounds, particularly in the search for broad-spectrum treatments against emerging pathogens.

The material science sector has also shown increasing interest in 1226067-85-1 for developing organic electronic materials. Its electron-deficient benzoxazole structure contributes to excellent charge transport properties, making it suitable for OLED materials and organic semiconductors. This dual applicability in both life sciences and advanced materials represents a significant market opportunity, especially with the current global focus on sustainable electronics and green chemistry initiatives.

From a synthetic chemistry perspective, 7-bromo-5-fluoro-2-methylbenzoxazole offers several advantages. The bromine atom serves as an excellent palladium-coupling handle, while the fluorine atom enhances both lipophilicity and metabolic stability of resulting compounds. These characteristics align perfectly with current medicinal chemistry strategies that prioritize improved pharmacokinetic profiles in drug candidates. The methyl group at the 2-position provides additional steric stabilization, reducing unwanted metabolic oxidation – a common challenge in drug development.

Market analysis indicates growing demand for fluorinated benzoxazole derivatives, with CAS 1226067-85-1 showing particular promise in Asia-Pacific markets. The compound's applications in PET radiopharmaceuticals and fluorescent probes have driven increased research activity, especially in academic and institutional settings. Suppliers report rising inquiries for this high-purity heterocycle, particularly from contract research organizations specializing in fragment-based drug discovery.

Quality control of Benzoxazole, 7-bromo-5-fluoro-2-methyl- typically involves HPLC analysis with UV detection, ensuring ≥98% purity for most research applications. Storage recommendations include protection from light at 2-8°C under inert atmosphere, following standard protocols for air-sensitive organics. These handling requirements reflect the compound's stability profile and align with best practices for specialty chemicals in modern research laboratories.

Recent patent literature reveals innovative applications of 1226067-85-1 in photoredox catalysis and C-H activation methodologies, demonstrating its versatility beyond traditional medicinal chemistry. The compound's unique electronic properties make it particularly valuable in developing visible-light photocatalysts, an area experiencing rapid growth due to the push for more sustainable synthetic methods in industrial chemistry.

Environmental and safety considerations for 7-bromo-5-fluoro-2-methylbenzoxazole follow standard laboratory protocols for halogenated compounds. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety goggles is recommended during handling. Waste disposal should comply with local regulations for organic halogen compounds, reflecting the growing industry emphasis on responsible chemical management.

The future outlook for Benzoxazole, 7-bromo-5-fluoro-2-methyl- appears promising, with potential expansions into agrochemical applications and bioimaging probes. Its structural features meet multiple current research priorities, including the development of targeted therapeutics and functional materials. As synthetic methodologies continue to advance, particularly in late-stage fluorination techniques, the accessibility and utility of this valuable heterocyclic building block are expected to increase significantly.